molecular formula C10H7ClO3 B8759667 3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride

3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride

Cat. No. B8759667
M. Wt: 210.61 g/mol
InChI Key: WBJQTHIVYWAEDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride is a useful research compound. Its molecular formula is C10H7ClO3 and its molecular weight is 210.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl chloride

Molecular Formula

C10H7ClO3

Molecular Weight

210.61 g/mol

IUPAC Name

3-(1,3-benzodioxol-5-yl)prop-2-enoyl chloride

InChI

InChI=1S/C10H7ClO3/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2

InChI Key

WBJQTHIVYWAEDD-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C=CC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

(Method G2) To a suspension of 3-benzo[1,3]dioxol-5-yl-acrylic acid (1a) (0.38 g, 1.98 mmol) in dichloromethane (8.0 ml) oxalyl chloride (0.62 ml, 7.08 mmol) and one drop of dimethylformamide were added. The reaction mixture was stirred at 40° C. for one hour and concentrated under reduced pressure to give crude title compound (0.41 g, 98%).
Quantity
0.38 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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